
Comprehensive Identification and
Characterization of Olanzapine N-Oxide (CAS

174794-02-6)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest
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Cat. No.: B13065077

Get Quote

Introduction & Pharmacological Context
Olanzapine is a widely utilized atypical antipsychotic agent belonging to the

thienobenzodiazepine class, primarily prescribed for schizophrenia and bipolar disorder.

However, the chemical architecture of olanzapine—specifically its methylpiperazine moiety—

renders it highly susceptible to oxidative degradation.

Olanzapine N-Oxide (CAS 174794-02-6) is the primary oxidative product of this process. In the

realm of drug development and quality control, monitoring this specific compound is critical for

two reasons:

In Vivo Metabolism: It is a major, known human metabolite formed via hepatic oxidative

deamination[1].

In Vitro Stability: It serves as a key indicator of formulation instability, often arising from drug-

excipient incompatibilities (e.g., trace peroxides in binders) or environmental stress during

storage[2].
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Regulatory bodies mandate strict control over this compound, officially designating it as

Olanzapine EP Impurity D and USP Related Compound C[3][4]. Failure to accurately identify

and quantify this N-oxide can lead to compromised drug efficacy, altered pharmacokinetic

profiles, and regulatory rejection.

Mechanisms of Formation
The formation of Olanzapine N-Oxide is driven by the nucleophilic nature of the tertiary amine

on the piperazine ring. The causality of its formation diverges based on the environment:

Hepatic Pathway: In biological systems, Cytochrome P450 (CYP450) enzymes catalyze the

N-oxidation of the piperazine ring, altering the molecule's polarity and facilitating its

excretion[1].

Formulation Pathway: In solid oral dosages, olanzapine is highly sensitive to moisture and

temperature. Trace hydroperoxides present in common excipients (like povidone or

crospovidone) act as oxidizing agents, directly transferring an oxygen atom to the N1

position of the piperazine ring[5][6].
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Olanzapine N-Oxide formation pathways via metabolism and degradation.

Physicochemical and Spectroscopic Profile
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To establish a self-validating analytical framework, researchers must first establish the baseline

quantitative properties of the target analyte. The addition of the oxygen atom (+16 Da)

fundamentally shifts the mass and polarity of the parent compound.

Property Value

Analyte Name Olanzapine N-Oxide

CAS Number 174794-02-6

Molecular Formula C17H20N4OS

Molecular Weight 328.43 g/mol

Exact Mass 328.1358

Pharmacopeial Names EP Impurity D; USP Related Compound C

Precursor Ion [M+H]+ m/z 329

IUPAC / Chemical Name
1-Methyl-4-(2-methyl-10H-thieno[2,3-b]

[1,5]benzodiazepin-4-yl)piperazin-1-oxide

Data synthesized from certified reference material specifications[3][4].

Analytical Methodologies for Identification
Differentiating Olanzapine N-Oxide from isobaric impurities (such as lactam derivatives or

desmethyl olanzapine) requires an orthogonal analytical approach. Relying solely on UV

retention times is insufficient due to structural similarities. The following protocols combine

mass spectrometry for extreme sensitivity with Nuclear Magnetic Resonance (NMR) for

definitive spatial elucidation.

Protocol 1: UHPLC-ESI-MS/MS Quantification
Objective: Isolate and quantify trace levels (ng/mL) of Olanzapine N-Oxide from complex

matrices (plasma or degraded formulation). Causality: Ultra-High-Performance Liquid

Chromatography (UHPLC) coupled with Electrospray Ionization Tandem Mass Spectrometry

(ESI-MS/MS) in Multiple Reaction Monitoring (MRM) mode allows for the exact differentiation of
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the N-oxide by monitoring specific precursor-to-product ion transitions, eliminating matrix

interference[7].

Step-by-Step Methodology:

Sample Preparation (Extraction): Perform a liquid-liquid extraction (LLE) using an organic

solvent (e.g., ethyl acetate) to precipitate proteins or insoluble excipients.

Reasoning: LLE isolates the basic drug and its metabolites while minimizing matrix effects

that cause ion suppression in the ESI source.

Chromatographic Separation: Inject the purified extract onto a C18 reverse-phase column

(e.g., 150 mm × 4.6 mm, 5 μm). Utilize an isocratic mobile phase consisting of 10 mM

disodium hydrogen phosphate buffer (pH 7.4) and acetonitrile (35:65 v/v) at a flow rate of 1.0

mL/min.

Reasoning: Maintaining a slightly alkaline pH (7.4) ensures that the basic piperazine

nitrogen remains largely unprotonated during the run, which prevents peak tailing and

improves chromatographic resolution from the parent API[5].

Ionization and Detection: Operate the mass spectrometer in positive ESI mode. Monitor the

precursor ion [M+H]+ at m/z 329.

Reasoning: Olanzapine N-Oxide readily accepts a proton in the ESI source. Collision-

induced dissociation (CID) will yield specific fragment ions that validate the presence of

the intact thienobenzodiazepine core, confirming the +16 Da addition is localized to the

piperazine appendage[7].

Protocol 2: Structural Elucidation via NMR
Spectroscopy
Objective: Confirm the exact atomic position of the oxygen atom. Causality: While MS/MS

confirms the empirical addition of an oxygen atom, it cannot definitively prove which nitrogen is

oxidized. 1H and 13C NMR spectroscopy provide the electronic environment data necessary to

confirm oxidation specifically at the N1-piperazine position[5][8].

Step-by-Step Methodology:
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Preparative Isolation: Scale up the aforementioned HPLC method to a preparative column to

collect the specific fraction corresponding to the N-oxide peak. Lyophilize (freeze-dry) the

fraction to obtain a neat, solvent-free solid.

Sample Dissolution: Dissolve the purified solid in deuterated chloroform (CDCl3) or DMSO-

d6.

Reasoning: Deuterated solvents provide the necessary lock signal for the NMR

spectrometer and prevent massive solvent proton interference that would obscure the

analyte's signals.

Data Acquisition (1H, 13C, and DEPT): Acquire 1D and 2D NMR spectra.

Reasoning: The N-oxidation causes a highly distinct downfield chemical shift of the

protons and carbons immediately adjacent to the oxidized nitrogen on the piperazine ring.

By comparing these shifts to a Certified Reference Material (CRM) of the parent

olanzapine, the exact site of oxidation is unequivocally validated[5][8].
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Orthogonal analytical workflow for the isolation and identification of Olanzapine N-Oxide.
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Regulatory & Quality Control Implications
Under ICH Q3A/Q3B guidelines, degradation products in new drug applications must be

identified if they exceed the 0.1% threshold. Because Olanzapine N-Oxide is a primary

degradant, stability-indicating assays must be explicitly validated for its detection. Quality

Control (QC) laboratories must utilize verified CRMs, such as the Olanzapine Related

Compound C USP Reference Standard, to prepare system suitability solutions. This ensures

that the HPLC system has sufficient theoretical plates and resolution to separate the N-oxide

from the parent API and other impurities like the thiolactam or lactam degradants[5].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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